Homosalate

Specification

• Description: Homosalate is an organic compound that belongs to salicylates. It is an ester formed from salicylic acid and 3,3,5-trimethylcyclohexanol, a derivative of cyclohexanol. Salicylates prevent direct skin exposure to the sun’s harmful rays by absorbing ultraviolet (UV) light. Homosalate specifically absorbs short-wave UVB rays, which are associated with DNA damage and increased risk of skin cancer. It is a common ingredient in many commercially available sunscreens. There are no reported adverse effects from homosalate.; 3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992); 2-hydroxybenzoic acid (3,3,5-trimethylcyclohexyl) ester is a benzoate ester and a member of phenols. It derives from a salicylic acid.
• CAS No.: 52253-93-7
• Molecular Formula: C16H22O3
• Molecular Weight: 262.34 g/mol
• IUPAC Name: (3,3,5-trimethylcyclohexyl) 2-hydroxybenzoate
• Standard InChI: InChI=1S/C16H22O3/c1-11-8-12(10-16(2,3)9-11)19-15(18)13-6-4-5-7-14(13)17/h4-7,11-12,17H,8-10H2,1-3H3
• Standard InChI Key: WSSJONWNBBTCMG-UHFFFAOYSA-N
• SMILES: CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O
• Canonical SMILES: CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O
• Boiling Point: 322 to 329 °F at 760 mm Hg (NTP, 1992)
• Flash Point: greater than 200 °F (NTP, 1992)